3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)-2H-chromen-2-one

• IUPAC Name: 3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)chromen-2-one
• InChI: InChI=1S/C15H8N2O3S/c18-15-11(7-9-3-1-2-4-12(9)19-15)14-17-16-13(20-14)10-5-6-21-8-10/h1-8H
• InChI Key: RHEOLKWSELGNHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=NN=C(O3)C4=CSC=C4
• Molecular Formula: C15H8N2O3S
• Molecular Weight: 296.3 g/mol

Description

Thiophene-based analogs are a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Synthesis Analysis

The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a five membered heteroaromatic compound containing a sulfur atom at 1 position. It is considered to be a structural alert with formula C4H4S.

Chemical Reactions Analysis

Repeating the reaction in the presence of two equivalents of 2,6-di-tert-butyl-4-methyl phenyl (BHT) confirmed that this reaction proceeds through a radical pathway. Mechanistically, an iminyl radical 3 initially generates by a single-electron-transfer (SET) process.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry

. .

Anti-Inflammatory Properties

Compounds containing the thiophene nucleus, like the one , have been reported to have anti-inflammatory properties. .

Antimicrobial Properties

. This makes them valuable in the development of new antimicrobial drugs.

Anticancer Properties

. This opens up possibilities for their use in cancer treatment.

Industrial Chemistry and Material Science

. This makes them valuable in industries that deal with metals and other materials prone to corrosion.

Organic Semiconductors

. This makes them important in the electronics industry.

Organic Field-Effect Transistors (OFETs)

. This makes them crucial in the development of new electronic devices.

Organic Light-Emitting Diodes (OLEDs)

. This makes them important in the production of display technologies.

Future Directions

Thiophene-based compounds have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science, attracting great interest in industry as well as academia. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for the medicinal chemist to synthesize and investigate new structural prototypes with more effective pharmacological activity.